Cas no 6275-26-9 (Benzeneacetonitrile,4-methoxy-a-(4-methoxyphenyl)-)

• Product Name: Benzeneacetonitrile,4-methoxy-a-(4-methoxyphenyl)-
• CAS No: 6275-26-9
• Molecular Formula: C₁₆H₁₅NO₂
• Molecular Weight: 253.2958
• CID: 519555
• PubChem ID: 234108

Benzeneacetonitrile,4-methoxy-a-(4-methoxyphenyl)- Properties

Names and Identifiers

• Benzeneacetonitrile,4-methoxy-a-(4-methoxyphenyl)-
• 2,2-bis(4-methoxyphenyl)acetonitrile

Computed Properties

• Exact Mass: 253.11035
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 253.110278721g/mol
• Heavy Atom Count: 19
• Complexity: 282
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• PSA: 42.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylacetonitriles